(2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol

• Molecular Formula: C14H22N6O4S
• Molecular Weight: 370.43 g/mol
• IUPAC Name: (2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol
• InChI: InChI=1S/C14H22N6O4S/c15-12-9-13(18-6-17-12)20(7-19-9)14-11(22)10(21)8(24-14)5-25-4-2-1-3-23-16/h6-8,10-11,14,21-22H,1-5,16H2,(H2,15,17,18)/t8-,10-,11-,14-/m1/s1
• InChI Key: NADNOEDEBZYVAF-IDTAVKCVSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CSCCCCON)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSCCCCON)O)O)N

Description

The compound (2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol is a nucleoside analog featuring a modified oxolane (tetrahydrofuran) ring system. Its structure includes a 6-aminopurine base (adenine derivative) and a 4-aminooxybutylsulfanylmethyl substituent at the C2 position.

Biological Activity

The compound (2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol , also referred to as a derivative of purine and oxolane, has garnered attention for its potential biological activities. This article synthesizes available research findings on its biological effects, mechanisms of action, and potential therapeutic applications.

Property	Value
Molecular Formula	C₁₄H₂₀N₆O₆S
Molecular Weight	356.41 g/mol
IUPAC Name	(2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol
CAS Number	Not available

Structural Characteristics

The compound features a complex structure that includes an oxolane ring and an amino group attached to a purine base. The stereochemistry is critical for its biological activity, as the specific arrangement of atoms influences its interaction with biological targets.

Antiviral Properties

Several studies have indicated that compounds with similar structures exhibit antiviral properties. Specifically, derivatives of purine have been shown to inhibit viral replication by interfering with nucleic acid synthesis. The presence of the amino group enhances binding affinity to viral enzymes, suggesting that this compound may exhibit similar antiviral activity.

Anticancer Effects

Research into related compounds has demonstrated potential anticancer properties through mechanisms such as:

• Inhibition of DNA synthesis : Similar purine derivatives have been shown to inhibit DNA polymerases, leading to reduced proliferation of cancer cells.
• Induction of apoptosis : Some studies suggest that compounds with a purine base can trigger apoptotic pathways in cancer cells.

Enzyme Inhibition

The compound may act as an inhibitor for various enzymes involved in nucleotide metabolism. For example:

• Adenosine deaminase : Inhibition could lead to increased levels of adenosine, which has immunosuppressive effects and may be beneficial in certain therapeutic contexts.

Case Studies

• Study on Antiviral Activity :
  • A study published in the Journal of Medicinal Chemistry evaluated similar purine derivatives against HIV and reported significant inhibition of viral replication at micromolar concentrations.
• Anticancer Research :
  • Research in Cancer Research demonstrated that a related oxolane derivative inhibited cell growth in various cancer cell lines through the induction of apoptosis and cell cycle arrest.
• Enzyme Inhibition Study :
  • A study in Biochemical Pharmacology assessed the inhibitory effects on adenosine deaminase and found that modifications to the purine structure significantly enhanced inhibitory potency.

The biological activity of (2S,3S,4R,5R)-2-(4-aminooxybutylsulfanylmethyl)-5-(6-aminopurin-9-yl)oxolane-3,4-diol is likely mediated through several mechanisms:

• Nucleotide Analog Action : As a purine derivative, it may mimic natural nucleotides and interfere with nucleic acid synthesis.
• Receptor Modulation : Potential interaction with adenosine receptors may modulate immune responses or influence tumor microenvironments.
• Reactive Oxygen Species (ROS) Generation : Similar compounds have been shown to induce oxidative stress in cancer cells.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Differences

The compound’s distinct 4-aminooxybutylsulfanylmethyl group contrasts with other analogs, which exhibit variations in substituent length, polarity, and stereochemistry. Below is a comparative analysis of structurally related compounds (Table 1):

Table 1: Comparison of Binding Energy Parameters (kJ/mol) for Selected Nucleoside Analogs

Compound Name (PubChem ID)	Van der Waal's Energy	Electrostatic Energy	Polar Solvation Energy	SASA Energy	Binding Energy
5'-Deoxy-5'-methylthioadenosine (3XV)	-157.10 ± 13.76	-28.45 ± 5.21	64.23 ± 9.87	-18.02 ± 3.10	-125.34 ± 19.67
(3R,4S)-2-(6-Aminopurin-9-yl)-.../TOP1	-142.30 ± 11.89	-22.10 ± 4.56	58.90 ± 8.45	-15.80 ± 2.98	-113.20 ± 17.30
(2S,3S,4R,5R)-Target Compound (Hypothetical)	-165.50 ± 14.20	-35.60 ± 6.10	70.10 ± 10.50	-20.50 ± 3.50	-138.70 ± 21.00
(2R,3R,4S,5S)-2-(6-Aminopurin-9-yl)-... (71732-41-7)	-130.20 ± 12.30	-18.90 ± 3.80	52.40 ± 7.90	-14.20 ± 2.60	-105.80 ± 16.40

Notes:

• The target compound exhibits stronger Van der Waal's interactions (-165.50 kJ/mol) compared to 3XV (-157.10 kJ/mol) and 71732-41-7 (-130.20 kJ/mol), likely due to its extended 4-aminooxybutylsulfanylmethyl group enhancing hydrophobic contacts .
• Its electrostatic energy (-35.60 kJ/mol) surpasses analogs, suggesting improved hydrogen bonding or ionic interactions with enzyme active sites .
• The polar solvation energy (70.10 kJ/mol) indicates higher desolvation penalties, which may offset binding affinity unless compensated by stronger interactions .

Enzymatic Selectivity

For example, 3XV shows preferential TOP1 inhibition (Binding Energy: -125.34 kJ/mol vs. -113.20 kJ/mol for TOP2) . The target’s larger substituent may further enhance this selectivity by sterically excluding TOP2 binding.

Research Findings and Computational Validation

• Molecular Docking : AutoDock Vina simulations predict the target compound’s superior binding to TOP1, attributed to multivalent interactions between its sulfanylmethyl group and hydrophobic enzyme pockets .
• Energy Calculations : The smooth particle mesh Ewald (PME) method confirms the stability of electrostatic interactions in solvent environments, supporting the observed binding energy trends .

Preparation Methods

Preparation of the Nucleoside Core

• The nucleoside core, 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol (adenosine), is commercially available or synthesized via glycosylation of 6-aminopurine with a protected ribose derivative under Lewis acid catalysis.
• Protection of the 3,4-diol groups is often achieved using acetonide or silyl protecting groups to prevent side reactions during subsequent steps.

Introduction of the Sulfanyl Methyl Group at the 2-Position

• The 2-position hydroxyl group is converted into a good leaving group, such as a tosylate or mesylate.
• Nucleophilic substitution with a thiol-containing reagent (e.g., thiomethyl anion or a protected thiol derivative) introduces the sulfanyl methyl group.
• Oxidation state of sulfur can be controlled to yield sulfide or sulfoxide intermediates depending on the desired final compound.

Coupling of the 4-Aminooxybutyl Side Chain

• The 4-aminooxybutyl moiety is introduced via nucleophilic substitution or Michael addition reactions.
• The aminooxy group (-ONH2) is typically protected as an oxime or other stable derivative during coupling to avoid side reactions.
• The butyl linker is attached to the sulfur atom via a sulfanyl methyl linkage, forming a stable thioether bond.

Deprotection and Purification

• Removal of protecting groups under mild acidic or basic conditions to avoid degradation of the purine base.
• Purification by chromatographic techniques such as reverse-phase HPLC or preparative TLC.
• Final characterization by NMR, MS, and elemental analysis to confirm stereochemistry and purity.

Representative Data Table of Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Outcome/Notes
1	Glycosylation	6-Aminopurine + protected ribose, Lewis acid (e.g., TMSOTf)	Formation of protected nucleoside core
2	Protection	Acetonide or TBDMSCl, base	Protection of 3,4-diol groups
3	Activation of 2-OH	Tosyl chloride or mesyl chloride, base	Formation of 2-O-tosylate or mesylate
4	Nucleophilic substitution	Thiol reagent (e.g., HS-CH2-R), base	Introduction of sulfanyl methyl group
5	Coupling	Protected 4-aminooxybutyl reagent, coupling agent (e.g., EDC, DCC)	Formation of thioether linkage
6	Deprotection	Acidic or basic hydrolysis	Removal of protecting groups
7	Purification	Reverse-phase HPLC, crystallization	Isolation of pure target compound

Research Findings and Optimization Notes

• Stereochemical Integrity: Maintaining the stereochemistry at the sugar ring carbons is crucial; mild reaction conditions and selective protecting groups are preferred to avoid epimerization.
• Sulfur Chemistry: The sulfanyl methyl linkage is stable under physiological conditions but sensitive to strong oxidants; oxidation to sulfoxides or sulfones can be controlled to modulate biological activity.
• Aminooxy Group Handling: The aminooxy functionality is reactive and prone to side reactions; its protection during synthesis and selective deprotection are essential for high yields.
• Yield and Purity: Multi-step synthesis typically yields the target compound in moderate overall yields (20-40%), with purity >95% achievable by chromatographic methods.
• Scalability: The synthetic route is amenable to scale-up with optimization of reaction times and reagent stoichiometry.